Cas no 921517-50-2 (4-methoxy-N-methyl-1-(4-methylphenyl)-6-oxo-1,6-dihydropyridazine-3-carboxamide)

• Product Name: 4-methoxy-N-methyl-1-(4-methylphenyl)-6-oxo-1,6-dihydropyridazine-3-carboxamide
• CAS No: 921517-50-2
• MF: C₁₄H₁₅N₃O₃
• MW: 273.287203073502
• CID: 6603154
• PubChem ID: 8555432
• Update Time: 2025-06-30

4-methoxy-N-methyl-1-(4-methylphenyl)-6-oxo-1,6-dihydropyridazine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 4-methoxy-N-methyl-1-(4-methylphenyl)-6-oxo-1,6-dihydropyridazine-3-carboxamide
• 4-methoxy-N-methyl-1-(4-methylphenyl)-6-oxopyridazine-3-carboxamide
• 4-methoxy-N-methyl-6-oxo-1-(p-tolyl)-1,6-dihydropyridazine-3-carboxamide
• 921517-50-2
• F2213-0359
• AKOS024628894

• Inchi： 1S/C14H15N3O3/c1-9-4-6-10(7-5-9)17-12(18)8-11(20-3)13(16-17)14(19)15-2/h4-8H,1-3H3,(H,15,19)
• InChI Key： VMDWVEQSTUZGDV-UHFFFAOYSA-N
• SMILES： C1(C(NC)=O)=NN(C2=CC=C(C)C=C2)C(=O)C=C1OC

Computed Properties

• Exact Mass: 273.11134135g/mol
• Monoisotopic Mass: 273.11134135g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 462
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 71Ų

Additional information on 4-methoxy-N-methyl-1-(4-methylphenyl)-6-oxo-1,6-dihydropyridazine-3-carboxamide

4-Methoxy-N-Methyl-1-(4-Methylphenyl)-6-Oxo-1,6-Dihydropyridazine-3-Carboxamide: A Comprehensive Overview

The compound 4-methoxy-N-methyl-1-(4-methylphenyl)-6-oxo-1,6-dihydropyridazine-3-carboxamide, identified by the CAS number 921517-50-2, is a highly specialized organic molecule with significant potential in various fields of chemical research and application. This compound belongs to the class of pyridazine derivatives, which have garnered considerable attention due to their unique structural properties and versatile biological activities. The molecule's structure incorporates a dihydropyridazine ring system, which is a six-membered aromatic ring with two adjacent nitrogen atoms and a ketone group at the 6-position. This structural feature contributes to its stability and reactivity, making it an interesting subject for both academic and industrial investigations.

Recent studies have highlighted the importance of dihydropyridazine derivatives in drug discovery, particularly in the development of novel therapeutic agents targeting various diseases. The presence of a methoxy group at the 4-position and a methyl-substituted phenyl group at the 1-position introduces additional electronic and steric effects, which can significantly influence the compound's pharmacokinetic properties. These substituents also enhance the molecule's solubility and bioavailability, making it a promising candidate for further exploration in medicinal chemistry.

The synthesis of 4-methoxy-N-methyl-1-(4-methylphenyl)-6-oxo-1,6-dihydropyridazine-3-carboxamide involves a multi-step process that typically begins with the preparation of the dihydropyridazine ring system. This is followed by functionalization at specific positions to introduce the desired substituents. The carboxamide group at the 3-position plays a crucial role in modulating the compound's interactions with biological targets, such as enzymes or receptors. Recent advancements in catalytic methods and green chemistry have enabled more efficient and environmentally friendly syntheses of such compounds, reducing production costs and minimizing ecological impact.

In terms of biological activity, this compound has shown potential as an inhibitor of certain enzymes involved in metabolic pathways. For instance, studies have demonstrated its ability to modulate kinase activity, which is critical in treating conditions such as cancer and inflammatory diseases. The methyl group on the phenyl ring enhances lipophilicity, allowing better penetration into cellular membranes and improved binding affinity to target proteins. Additionally, the methoxy group contributes to hydrogen bonding capabilities, further stabilizing interactions within enzyme active sites.

The application of computational chemistry techniques has greatly enhanced our understanding of this compound's behavior at molecular levels. Molecular docking studies have revealed that 4-methoxy-N-methyl-1-(4-methylphenyl)-6-oxo-1,6-dihydropyridazine-3-carboxamide exhibits favorable binding modes with several therapeutic targets. These insights are invaluable for guiding further optimization efforts aimed at improving potency and selectivity.

Moreover, this compound serves as a valuable building block for constructing more complex molecular architectures. Its dihydropyridazine core can be readily modified by introducing additional functional groups or appending other pharmacophores to create libraries of related compounds for high-throughput screening. This modular approach is particularly advantageous in drug discovery programs where rapid iteration is essential.

In conclusion, 4-methoxy-N-methyl-1-(4-methylphenyl)-6-oxo-1,6-dihydropyridazine-3-carboxamide represents a compelling example of how structural modifications can lead to molecules with diverse biological profiles. Its unique combination of electronic effects, steric properties, and functional groups positions it as a key player in contemporary chemical research. As ongoing studies continue to uncover its full potential, this compound is poised to make significant contributions to both academic advancements and practical applications in medicine and beyond.